Cas no 2172046-56-7 ({1-(4-bromo-2-fluorophenyl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(4-bromo-2-fluorophenyl)methylazetidin-2-yl}methanamine
• CAS No: 2172046-56-7
• MF: C₁₁H₁₄BrFN₂
• MW: 273.144665241241
• CID: 6317971
• PubChem ID: 165794549
• Update Time: 2025-10-30

{1-(4-bromo-2-fluorophenyl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(4-bromo-2-fluorophenyl)methylazetidin-2-yl}methanamine
• {1-[(4-bromo-2-fluorophenyl)methyl]azetidin-2-yl}methanamine
• EN300-1282323
• 2172046-56-7

• Inchi： 1S/C11H14BrFN2/c12-9-2-1-8(11(13)5-9)7-15-4-3-10(15)6-14/h1-2,5,10H,3-4,6-7,14H2
• InChI Key： CSAVQJOVGZKYKY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CN1CCC1CN

Computed Properties

• Exact Mass: 272.03244g/mol
• Monoisotopic Mass: 272.03244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-(4-bromo-2-fluorophenyl)methylazetidin-2-yl}methanamine

Recent Advances in the Study of 2172046-56-7 and {1-(4-bromo-2-fluorophenyl)methylazetidin-2-yl}methanamine in Chemical Biology and Pharmaceutical Research

The compound 2172046-56-7, along with its derivative {1-(4-bromo-2-fluorophenyl)methylazetidin-2-yl}methanamine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a broader class of azetidine-based compounds, which are increasingly recognized for their potential in drug discovery due to their unique structural and pharmacological properties. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 2172046-56-7, which serves as a key intermediate in the preparation of various bioactive molecules. The compound's azetidine ring structure is particularly noteworthy, as it imparts conformational rigidity and enhances binding affinity to target proteins. Researchers have developed optimized synthetic routes to produce 2172046-56-7 with high yield and purity, enabling its broader use in medicinal chemistry. These advancements are critical for the scalable production of derivatives such as {1-(4-bromo-2-fluorophenyl)methylazetidin-2-yl}methanamine, which has shown promise in preclinical studies.

The biological activity of {1-(4-bromo-2-fluorophenyl)methylazetidin-2-yl}methanamine has been a focal point of recent investigations. Preliminary data suggest that this compound exhibits potent inhibitory effects on specific enzyme targets involved in inflammatory and neurodegenerative pathways. For instance, in vitro assays have demonstrated its ability to modulate the activity of kinases and GPCRs, which are implicated in diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's potential as a lead candidate for further drug development.

In addition to its enzymatic inhibition, {1-(4-bromo-2-fluorophenyl)methylazetidin-2-yl}methanamine has also been evaluated for its pharmacokinetic properties. Recent pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles, with minimal off-target effects. These results are encouraging, as they suggest that the compound could achieve therapeutic concentrations in target tissues without significant toxicity. However, further studies are needed to assess its metabolic stability and potential drug-drug interactions.

The therapeutic potential of these compounds extends beyond neurodegenerative diseases. Emerging research indicates that 2172046-56-7 and its derivatives may also have applications in oncology. For example, some studies have reported their ability to induce apoptosis in cancer cell lines by disrupting key signaling pathways. These findings open new avenues for the development of targeted cancer therapies, particularly for tumors that are resistant to conventional treatments.

Despite these promising results, challenges remain in the clinical translation of 2172046-56-7 and {1-(4-bromo-2-fluorophenyl)methylazetidin-2-yl}methanamine. Issues such as solubility, bioavailability, and long-term safety need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance these compounds into clinical trials.

In conclusion, the latest research on 2172046-56-7 and {1-(4-bromo-2-fluorophenyl)methylazetidin-2-yl}methanamine highlights their significant potential in drug discovery. Their unique structural features, combined with promising biological activity, make them valuable candidates for further investigation. Continued research efforts will be crucial to fully elucidate their mechanisms of action and optimize their therapeutic profiles for clinical use.